2-(3-Hydroxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3-hydroxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H9NO3/c14-10-3-1-2-8(6-10)11-7-9(12(15)16)4-5-13-11/h1-7,14H,(H,15,16)
• InChI Key: VATMOCCTGZREOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=NC=CC(=C2)C(=O)O
• Molecular Formula: C12H9NO3
• DSSTOX Substance ID: DTXSID40679512
• Molecular Weight: 215.20 g/mol
• CAS RN: 1258629-11-6

Description

2-(3-Hydroxyphenyl)isonicotinic acid (2-HPIN), also known as 3-hydroxyisonicotinic acid, is a phenolic compound found in a variety of plants and animals. It is a widely studied compound due to its potential applications in biochemistry, physiology, and medicine.

Scientific Research Applications

2-HPIN has a wide range of applications in scientific research. It is used as a substrate in the study of enzymes, such as tyrosinase, which is involved in the biosynthesis of melanin. It is also used in the study of oxidative stress, as it is a major contributor to the production of reactive oxygen species. 2-HPIN is also used in the study of cancer, as it has been shown to inhibit the growth of some types of cancer cells.

Mechanism of Action

The mechanism of action of 2-HPIN is not fully understood. It is believed to act as an antioxidant by scavenging reactive oxygen species and inhibiting the production of pro-inflammatory cytokines. It may also act as an anti-inflammatory agent by inhibiting the activation of NF-κB, a transcription factor involved in inflammation.
Biochemical and Physiological Effects
2-HPIN has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress. It has also been shown to inhibit the growth of some types of cancer cells and to reduce the activity of tyrosinase, an enzyme involved in the biosynthesis of melanin.

Advantages and Limitations for Lab Experiments

2-HPIN has several advantages for use in lab experiments. It is a relatively stable compound and can be synthesized in a variety of ways. It is also relatively inexpensive and non-toxic. However, there are some limitations to its use in experiments. It is not water soluble, so it must be dissolved in an organic solvent before use. It is also not very soluble in most organic solvents, so it must be used in high concentrations.

Future Directions

There are a number of potential future directions for the study of 2-HPIN. One potential direction is to further explore its anti-cancer properties. Another potential direction is to investigate its effects on other enzymes involved in the biosynthesis of melanin. Additionally, further research into its mechanism of action and its effects on other biochemical and physiological processes is needed. Finally, further research into its potential applications in medicine and other industries is warranted.

Synthesis Methods

2-HPIN can be synthesized through a variety of methods. One of the most common methods is the reaction of 3-hydroxybenzoic acid and isonicotinic acid in the presence of an acid catalyst, such as sulfuric acid. This reaction produces 2-HPIN and isonicotinic acid as the main products. Other methods of synthesis include the reaction of 3-hydroxybenzoic acid and isonicotinic acid in the presence of an alkaline catalyst, such as sodium hydroxide, and the reaction of 3-hydroxybenzoic acid and isonicotinic acid in the presence of a base, such as sodium carbonate.